Cas no 1107061-06-2 (3-(1-benzofuran-2-yl)-1H-pyrazol-5-amine)

• Product Name: 3-(1-benzofuran-2-yl)-1H-pyrazol-5-amine
• CAS No: 1107061-06-2
• MF: C₁₁H₉N₃O
• MW: 199.208661794662
• MDL: MFCD34603166
• CID: 4572065
• PubChem ID: 24696319
• Update Time: 2025-06-07

3-(1-benzofuran-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzofuran-2-yl)-1H-pyrazol-5-amine
• 1H-Pyrazol-3-amine, 5-(2-benzofuranyl)-
• 5-(1-benzofuran-2-yl)-1H-pyrazol-3-amine
• G43641
• Z317042298
• 3-Amino-5-(2-benzofuryl)-1H-pyrazole
• 1107061-06-2
• EN300-49577
• MFCD09934965
• CS-0250067
• AKOS000178486
• SY179811

• MDL： MFCD34603166
• Inchi： 1S/C11H9N3O/c12-11-6-8(13-14-11)10-5-7-3-1-2-4-9(7)15-10/h1-6H,(H3,12,13,14)
• InChI Key： ZXWKOPOBPGFCQA-UHFFFAOYSA-N
• SMILES： N1C(C2=CC3=CC=CC=C3O2)=CC(N)=N1

Computed Properties

• Exact Mass: 199.074561919g/mol
• Monoisotopic Mass: 199.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.8Ų

Additional information on 3-(1-benzofuran-2-yl)-1H-pyrazol-5-amine

Introduction to 3-(1-Benzofuran-2-yl)-1H-pyrazol-5-amine (CAS No. 1107061-06-2)

3-(1-Benzofuran-2-yl)-1H-pyrazol-5-amine, with the CAS number 1107061-06-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structure of 3-(1-Benzofuran-2-yl)-1H-pyrazol-5-amine makes it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 3-(1-Benzofuran-2-yl)-1H-pyrazol-5-amine consists of a benzofuran moiety fused to a pyrazole ring, with an amine group attached at the 5-position of the pyrazole ring. This structural arrangement provides a platform for exploring various biological activities and pharmacological properties. Recent studies have highlighted the potential of this compound in several therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders.

In the context of neurodegenerative diseases, 3-(1-Benzofuran-2-yl)-1H-pyrazol-5-amine has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been shown to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its neuroprotective properties, 3-(1-Benzofuran-2-yl)-1H-pyrazol-5-amine has also been investigated for its potential as an anticancer agent. Studies have indicated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of specific kinases that are crucial for cancer cell proliferation and survival. For instance, research published in Cancer Letters reported that 3-(1-Benzofuran-2-yl)-1H-pyrazol-5-amine effectively inhibits the activity of Aurora kinase A, a key regulator of mitosis and a validated target for cancer therapy.

In addition to its neuroprotective and anticancer activities, 3-(1-Benzofuran-2-yl)-1H-pyrazol-5-amine has been explored for its anti-inflammatory properties. Inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

The pharmacokinetic properties of 3-(1-Benzofuran-2-yl)-1H-pyrazol-5-amine have also been studied extensively. Research has demonstrated that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability, low toxicity, and high metabolic stability. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 3-(1-Benzofuran-2-yl)-1H-pyrazol-5-amine (CAS No. 1107061-06-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, paving the way for its future clinical applications.